2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2-[(4-methylbenzoyl)amino]-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C21H25N3O3/c1-16-6-8-17(9-7-16)20(25)23-19-5-3-2-4-18(19)21(26)22-10-11-24-12-14-27-15-13-24/h2-9H,10-15H2,1H3,(H,22,26)(H,23,25)
• InChI Key: RYGWDIWEDDKLTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCCN3CCOCC3
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide, also known as BIX-01294, is a small molecule inhibitor that has been widely used in scientific research. This compound was first synthesized in 2009 and has since been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide involves its binding to the SET domain of G9a, which prevents the enzyme from methylating histone H3 at lysine 9. This results in the alteration of gene expression patterns and can have downstream effects on various cellular processes.
Biochemical and Physiological Effects
2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cell differentiation. These effects are likely due to the alteration of gene expression patterns that result from G9a inhibition.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide in lab experiments is its selectivity for G9a, which allows researchers to specifically investigate the role of this enzyme in various cellular processes. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve complete inhibition of G9a in some experimental settings.

Future Directions

There are several potential future directions for research involving 2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide. One area of interest is the development of more potent and selective inhibitors of G9a that can be used in a wider range of experimental settings. Additionally, further studies are needed to fully understand the downstream effects of G9a inhibition and how these effects may vary depending on the cell type and context. Finally, there is potential for the therapeutic application of G9a inhibitors in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide has been widely used in scientific research as a selective inhibitor of the histone lysine methyltransferase G9a. This enzyme is responsible for the methylation of histone H3 at lysine 9, which plays a critical role in the regulation of gene expression. By inhibiting G9a, 2-[(4-methylbenzoyl)amino]-N-[2-(4-morpholinyl)ethyl]benzamide can alter the expression of various genes and pathways, making it a valuable tool for studying epigenetic regulation.